(2S)-3-methyl-2-[(2-methylbenzoyl)amino]butanoic acid

• IUPAC Name: (2S)-3-methyl-2-[(2-methylbenzoyl)amino]butanoic acid
• InChI: InChI=1S/C13H17NO3/c1-8(2)11(13(16)17)14-12(15)10-7-5-4-6-9(10)3/h4-8,11H,1-3H3,(H,14,15)(H,16,17)/t11-/m0/s1
• InChI Key: DGRVECXJCRCMGT-NSHDSACASA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(C(C)C)C(=O)O
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N[C@@H](C(C)C)C(=O)O
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• CAS No.: 956374-46-2

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with different reactants and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the compound and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This could include reactions with other compounds under various conditions, and the products formed.

Physical and Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Scientific Research Applications

Solvent Properties and Solubility

Research on 2-amino-3-methylbenzoic acid explores its solubility in various solvents, providing essential data for purification processes. This study highlights the solvent effect on solubility, crucial for chemical synthesis and formulation processes (Zhu et al., 2019).

Ionic Liquid Applications

Ionic liquids, such as 1-butyl-3-methylimidazolium hexafluorophosphate, demonstrate unique solvent properties. These are studied for their distribution coefficients with various compounds, suggesting applications in separation processes and analytical chemistry (Carda‐Broch et al., 2003).

Unnatural Amino Acids and Peptide Synthesis

Unnatural amino acids mimic peptide β-strand structures and form β-sheet-like hydrogen-bonded dimers. These studies offer insights into designing peptide-based materials and understanding protein folding mechanisms (Nowick et al., 2000).

Polymer Synthesis

Research on aromatic polyhydrazides and poly(amide–hydrazide)s based on bis(ether benzoic acid)s reveals applications in creating polymers with specific thermal and mechanical properties. These polymers have potential uses in materials science (Hsiao et al., 1999).

Drug Synthesis

Cascade engineered synthesis of drugs like butamben highlights innovative approaches in pharmaceutical manufacturing, utilizing multifunctional catalysts for efficient synthesis processes (Wagh & Yadav, 2020).

Environmental Impact of Chemical Compounds

Studies on the occurrence, fate, and behavior of parabens in aquatic environments assess the environmental impact of widespread chemical use. This research is crucial for understanding the ecological effects of synthetic compounds and guiding environmental policy (Haman et al., 2015).

Mechanism of Action

Target of Action

The primary target of this compound is the Peroxisome proliferator-activated receptor delta (PPARδ) . PPARδ is a ligand-activated transcription factor that plays a crucial role in the regulation of cellular metabolism .

Mode of Action

The compound interacts with PPARδ by binding to it, which activates the receptor . This activation leads to changes in the expression of specific genes that are under the control of PPARδ .

Biochemical Pathways

The activation of PPARδ affects several biochemical pathways. These include pathways involved in lipid metabolism, glucose homeostasis, and inflammation . The downstream effects of these changes can lead to alterations in cellular function and physiology .

Result of Action

The activation of PPARδ by this compound can lead to various molecular and cellular effects. These may include increased fatty acid oxidation, improved insulin sensitivity, and reduced inflammation . These effects can contribute to the potential therapeutic benefits of the compound.

Safety and Hazards

Safety and hazard information typically includes the compound’s toxicity, flammability, and reactivity. It may also include precautions for handling, storage, and disposal.

Future Directions

Future directions could involve potential applications of the compound, or research questions that remain to be answered. This could be based on the compound’s properties, or on gaps in the current understanding of the compound.